Cas no 893275-46-2 (1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine)

1-Benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3-triazolo[1,5-a]quinazolin-5-ylpiperidin-4-amine is a structurally complex heterocyclic compound featuring a fused triazoloquinazoline core, a benzenesulfonyl moiety, and a benzyl-substituted piperidine amine. This compound is of interest in medicinal chemistry due to its potential as a biologically active scaffold, particularly in kinase inhibition or receptor modulation. The presence of the 3,4-dimethylbenzenesulfonyl group enhances steric and electronic properties, while the benzyl-piperidine amine moiety may improve solubility and pharmacokinetic profiles. Its multi-functional architecture allows for targeted modifications, making it a versatile intermediate in drug discovery and development. The compound's stability and synthetic accessibility further support its utility in research applications.
1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine structure
893275-46-2 structure
Product Name:1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine
CAS No:893275-46-2
MF:C29H30N6O2S
MW:526.652504444122
CID:5423847
Update Time:2025-05-24

1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-(1-benzylpiperidin-4-yl)-3-(3,4-dimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
    • 1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine
    • Inchi: 1S/C29H30N6O2S/c1-20-12-13-24(18-21(20)2)38(36,37)29-28-31-27(25-10-6-7-11-26(25)35(28)33-32-29)30-23-14-16-34(17-15-23)19-22-8-4-3-5-9-22/h3-13,18,23H,14-17,19H2,1-2H3,(H,30,31)
    • InChI Key: AHHPNNHFTAYGRK-UHFFFAOYSA-N
    • SMILES: N12N=NC(S(C3=CC=C(C)C(C)=C3)(=O)=O)=C1N=C(NC1CCN(CC3=CC=CC=C3)CC1)C1=C2C=CC=C1

1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3411-0012-2μmol
1-benzyl-N-[3-(3,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]piperidin-4-amine
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1-benzyl-N-[3-(3,4-dimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]piperidin-4-amine
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1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine Related Literature

Additional information on 1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine

Recent Advances in the Study of 1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine (CAS: 893275-46-2)

The compound 1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine (CAS: 893275-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazoloquinazoline scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in tumor proliferation and survival. In vitro studies have demonstrated its potent inhibitory activity against a range of cancer cell lines, with IC50 values in the nanomolar range. Furthermore, structural-activity relationship (SAR) studies have identified critical modifications that enhance its binding affinity and selectivity, paving the way for the development of next-generation derivatives with improved therapeutic profiles.

In addition to its anticancer properties, 1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine has also been investigated for its anti-inflammatory effects. Recent studies have revealed its ability to modulate key inflammatory signaling pathways, such as NF-κB and MAPK, suggesting its potential utility in treating chronic inflammatory conditions. Animal models of inflammation have shown significant reduction in pro-inflammatory cytokines and markers following treatment with this compound, further supporting its therapeutic potential.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and toxicity profile. Results indicate that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, making it a viable candidate for further development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.

In conclusion, the recent advancements in the study of 1-benzyl-N-3-(3,4-dimethylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidin-4-amine (CAS: 893275-46-2) highlight its potential as a multifunctional therapeutic agent. Ongoing research efforts are focused on optimizing its chemical structure, understanding its mechanism of action, and evaluating its efficacy in clinical settings. These findings underscore the importance of continued exploration of this compound and its derivatives in the pursuit of novel treatments for cancer and inflammatory diseases.

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